Cas no 111286-54-5 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[(methylamino)methylene]-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[(methylamino)methylene]-
• CAS No: 111286-54-5
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 1198004
• PubChem ID: 2751158
• Update Time: 2025-04-20

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[(methylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[(methylamino)methylene]-
• 2,2-dimethyl-5-(methylaminomethylidene)-1,3-dioxane-4,6-dione
• 111286-54-5
• AKOS004906361
• SCHEMBL21218107
• DTXSID30372823

• Inchi： 1S/C8H11NO4/c1-8(2)12-6(10)5(4-9-3)7(11)13-8/h4,9H,1-3H3
• InChI Key： CVYSDNOSZZRTER-UHFFFAOYSA-N
• SMILES： O1C(/C(=C/NC)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 185.06883
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63